Cas no 54695-80-6 (2-Hydroxy-4-(2-hydroxyethyl)phenyl β-D-glucopyranoside)

• Product Name: 2-Hydroxy-4-(2-hydroxyethyl)phenyl β-D-glucopyranoside
• CAS No: 54695-80-6
• MF: C₁₄H₂₀O₈
• MW: 316.303805351257
• CID: 1593427
• PubChem ID: 6453057
• Update Time: 2025-05-24

2-Hydroxy-4-(2-hydroxyethyl)phenyl β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-(2-hydroxyethyl)phenyl beta-D-glucopyranoside
• Hydroxytyrosol 4-O-glucoside
• 2-Hydroxy-4-(2-hydroxyethyl)phenyl-beta-D-glucopyranoside
• Hydroxytyrosol 4-beta-D-glucoside
• beta-D-Glucopyranoside, 2-hydroxy-4-(2-hydroxyethyl)phenyl-
• 2-Hydroxy-4-(2-hydroxyethyl)phenyl hexopyranoside
• (2S,3R,4S,5S,6R)-2-[2-hydroxy-4-(2-hydroxyethyl)phenoxy]-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• 2-Hydroxy-4-(2-hydroxyethyl)phenyl β-D-glucopyranoside
• DTXSID50969991
• NCGC00386029-01_C14H20O8_2-Hydroxy-4-(2-hydroxyethyl)phenyl beta-D-glucopyranoside
• (2S,3R,4S,5S,6R)-2-[2-hydroxy-4-(2-hydroxyethyl)phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• NCGC00386029-01
• SCHEMBL3300991
• AKOS030531255
• CHEBI:181056
• (2S,3R,4S,5S,6R)-2-(2-Hydroxy-4-(2-hydroxyethyl)phenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• 54695-80-6

• Inchi： 1S/C14H20O8/c15-4-3-7-1-2-9(8(17)5-7)21-14-13(20)12(19)11(18)10(6-16)22-14/h1-2,5,10-20H,3-4,6H2/t10-,11-,12+,13-,14-/m1/s1
• InChI Key： JVOQYXVFJHETKK-RKQHYHRCSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(CCO)=CC=1O

Computed Properties

• Exact Mass: 316.115818
• Monoisotopic Mass: 316.115818
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 613.5±55.0 °C at 760 mmHg
• Flash Point: 324.8±31.5 °C
• Refractive Index: 1.65
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

2-Hydroxy-4-(2-hydroxyethyl)phenyl β-D-glucopyranoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Hydroxy-4-(2-hydroxyethyl)phenyl β-D-glucopyranoside

Exploring the Properties and Applications of 2-Hydroxy-4-(2-hydroxyethyl)phenyl β-D-glucopyranoside (CAS No. 54695-80-6)

2-Hydroxy-4-(2-hydroxyethyl)phenyl β-D-glucopyranoside, with the CAS number 54695-80-6, is a naturally occurring glycoside compound that has garnered significant attention in the fields of cosmetics, skincare, and pharmaceutical research. This compound, often referred to as a glucosylated phenolic derivative, is known for its unique antioxidant and anti-inflammatory properties, making it a sought-after ingredient in formulations targeting skin aging and cellular protection.

In recent years, the demand for natural skincare ingredients has surged, driven by consumer preferences for clean beauty and sustainable formulations. 2-Hydroxy-4-(2-hydroxyethyl)phenyl β-D-glucopyranoside fits perfectly into this trend due to its plant-derived origin and multifunctional benefits. Researchers have highlighted its ability to neutralize free radicals, reduce oxidative stress, and enhance skin barrier function, which aligns with the growing interest in anti-pollution skincare and blue light protection.

The compound’s mechanism of action involves the glucopyranoside moiety, which enhances its solubility and bioavailability, allowing for better skin penetration and efficacy. This characteristic has made it a popular choice in serums, moisturizers, and anti-aging creams. Additionally, its compatibility with other active ingredients, such as hyaluronic acid and vitamin C, further expands its applicability in cosmetic formulations.

Beyond skincare, 2-Hydroxy-4-(2-hydroxyethyl)phenyl β-D-glucopyranoside has shown promise in nutraceutical applications. Studies suggest its potential role in supporting cellular health and mitigating the effects of environmental stressors. This has led to its exploration in dietary supplements and functional foods, particularly those targeting longevity and wellness.

From a scientific perspective, the compound’s structure—featuring a phenolic hydroxyl group and a glucose unit—contributes to its stability and bioactivity. Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize its purity and quantify its presence in formulations. This rigorous quality control ensures its suitability for high-performance products.

As the beauty and wellness industries continue to evolve, 2-Hydroxy-4-(2-hydroxyethyl)phenyl β-D-glucopyranoside stands out as a versatile and future-proof ingredient. Its alignment with consumer trends, combined with its scientific backing, positions it as a key player in the development of next-generation personal care and health products. For formulators and researchers, understanding its properties and applications is essential to unlocking its full potential.